Cas no 2228595-94-4 (3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine)
3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine Chemical and Physical Properties
Names and Identifiers
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- 3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine
- 2228595-94-4
- 3-[(3-tert-butyl-1H-pyrazol-4-yl)oxy]piperidine
- EN300-1795350
-
- Inchi: 1S/C12H21N3O/c1-12(2,3)11-10(8-14-15-11)16-9-5-4-6-13-7-9/h8-9,13H,4-7H2,1-3H3,(H,14,15)
- InChI Key: QJPOKLOAHUTPAJ-UHFFFAOYSA-N
- SMILES: O(C1C=NNC=1C(C)(C)C)C1CNCCC1
Computed Properties
- Exact Mass: 223.168462302g/mol
- Monoisotopic Mass: 223.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 49.9Ų
3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1795350-1g |
3-[(3-tert-butyl-1H-pyrazol-4-yl)oxy]piperidine |
2228595-94-4 | 1g |
$1515.0 | 2023-09-19 | ||
| Enamine | EN300-1795350-5g |
3-[(3-tert-butyl-1H-pyrazol-4-yl)oxy]piperidine |
2228595-94-4 | 5g |
$4391.0 | 2023-09-19 | ||
| Enamine | EN300-1795350-10g |
3-[(3-tert-butyl-1H-pyrazol-4-yl)oxy]piperidine |
2228595-94-4 | 10g |
$6512.0 | 2023-09-19 | ||
| Enamine | EN300-1795350-0.05g |
3-[(3-tert-butyl-1H-pyrazol-4-yl)oxy]piperidine |
2228595-94-4 | 0.05g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1795350-0.1g |
3-[(3-tert-butyl-1H-pyrazol-4-yl)oxy]piperidine |
2228595-94-4 | 0.1g |
$1332.0 | 2023-09-19 | ||
| Enamine | EN300-1795350-0.25g |
3-[(3-tert-butyl-1H-pyrazol-4-yl)oxy]piperidine |
2228595-94-4 | 0.25g |
$1393.0 | 2023-09-19 | ||
| Enamine | EN300-1795350-0.5g |
3-[(3-tert-butyl-1H-pyrazol-4-yl)oxy]piperidine |
2228595-94-4 | 0.5g |
$1453.0 | 2023-09-19 | ||
| Enamine | EN300-1795350-1.0g |
3-[(3-tert-butyl-1H-pyrazol-4-yl)oxy]piperidine |
2228595-94-4 | 1g |
$1515.0 | 2023-05-24 | ||
| Enamine | EN300-1795350-2.5g |
3-[(3-tert-butyl-1H-pyrazol-4-yl)oxy]piperidine |
2228595-94-4 | 2.5g |
$2969.0 | 2023-09-19 | ||
| Enamine | EN300-1795350-5.0g |
3-[(3-tert-butyl-1H-pyrazol-4-yl)oxy]piperidine |
2228595-94-4 | 5g |
$4391.0 | 2023-05-24 |
3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine
Exploring the Potential of 3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine (CAS No. 2228595-94-4) in Modern Research
The compound 3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine (CAS No. 2228595-94-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. With the increasing demand for novel bioactive molecules, this piperidine derivative stands out as a promising candidate for drug discovery and development. Its molecular framework, featuring a tert-butyl pyrazole moiety linked to a piperidine ring via an ether bond, offers versatile reactivity and binding capabilities, making it a valuable scaffold for designing new therapeutic agents.
One of the key reasons researchers are focusing on 3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine is its potential role in addressing current challenges in central nervous system (CNS) drug development. The piperidine core is a common motif in many CNS-active compounds, and the addition of the pyrazole group may enhance selectivity and bioavailability. Recent studies suggest that derivatives of this compound could interact with neurotransmitter receptors, opening doors for treating neurological disorders such as anxiety, depression, and neurodegenerative diseases—topics frequently searched by professionals in the field.
In the realm of agrochemical innovation, CAS No. 2228595-94-4 has also shown promise. The tert-butyl pyrazole segment is known for its herbicidal and fungicidal properties, which align with the growing need for sustainable crop protection solutions. As climate change and pesticide resistance become pressing concerns, this compound’s potential to serve as a building block for next-generation agrochemicals is a hot topic among researchers and industry stakeholders.
From a synthetic chemistry perspective, the preparation of 3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine involves innovative strategies to optimize yield and purity. Questions like "How to synthesize piperidine-pyrazole hybrids efficiently?" or "What are the best catalysts for ether bond formation in such structures?" are commonly explored in academic and industrial labs. The compound’s CAS registry number (2228595-94-4) is often used as a reference in patent literature, highlighting its commercial relevance.
Beyond its immediate applications, the compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) profile is a critical area of investigation. Researchers are leveraging computational tools and AI-driven drug design to predict how modifications to the pyrazole-piperidine backbone could improve pharmacokinetics. This aligns with the broader trend of integrating machine learning in chemical research, a topic frequently queried in scientific databases.
In conclusion, 3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine (CAS No. 2228595-94-4) represents a multifaceted tool for advancing both pharmaceutical and agrochemical sciences. Its structural versatility, combined with the growing demand for targeted therapies and eco-friendly agrochemicals, positions it as a compound of enduring interest. As research progresses, this molecule may well become a cornerstone in the development of next-generation bioactive compounds.
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